Cas no 1806657-87-3 (Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate
• CAS No: 1806657-87-3
• MF: C₁₂H₁₅BrO₂S
• MW: 303.21530175209
• CID: 4958005
• Update Time: 2025-08-02

Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate

• Inchi： 1S/C12H15BrO2S/c1-2-15-12(14)11-9(6-4-8-13)5-3-7-10(11)16/h3,5,7,16H,2,4,6,8H2,1H3
• InChI Key： CDXAPBQTNYJLSH-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.7
• Topological Polar Surface Area: 27.3

Additional information on Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate

Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate (CAS No. 1806657-87-3): A Comprehensive Overview

Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate, identified by its Chemical Abstracts Service number CAS No. 1806657-87-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, presents a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced chemical synthesis.

The molecular structure of Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate consists of a benzoate core substituted with a mercapto group at the 6-position and an ethyl ester group at the 2-position, further modified by a 3-bromopropyl chain. This configuration endows the compound with distinct chemical properties that make it valuable for interdisciplinary studies, including medicinal chemistry, materials science, and synthetic organic chemistry.

In recent years, there has been a growing interest in the development of sulfur-containing heterocyclic compounds due to their diverse biological activities. The presence of the mercapto group in Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate enhances its reactivity, making it a versatile intermediate in the synthesis of more complex molecules. This reactivity has been leveraged in the design of new drugs targeting various diseases, including cancer and infectious disorders.

One of the most compelling aspects of Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate is its potential as a building block for pharmacophores. The benzoate moiety is known for its stability and compatibility with biological systems, while the mercapto group provides a site for further functionalization. This combination has been exploited in the synthesis of kinase inhibitors, which are crucial in cancer therapy. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific kinases, suggesting their therapeutic potential.

The bromine substituent in the 3-bromopropyl chain adds another layer of utility to Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate. Bromine is a versatile handle that can be used for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. These reactions have enabled the development of novel drug candidates with improved pharmacokinetic profiles and reduced side effects.

Moreover, the ethyl ester group at the 2-position of the benzoate core can be easily modified through hydrolysis or transesterification reactions. This flexibility allows chemists to fine-tune the properties of derivatives for specific applications. For instance, hydrolysis can yield a thiol acid derivative that may be more soluble or bioavailable than the parent compound.

The synthesis of Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of propylbenzene followed by nucleophilic substitution to introduce the mercapto group. Subsequent esterification completes the formation of the target molecule. These synthetic routes have been optimized to ensure high yields and purity, making it accessible for further research and development.

In academic research, Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate has been employed as a reference compound in various studies investigating sulfur-containing compounds. Its well-defined structure and known reactivity provide a reliable baseline for comparing new derivatives. This has been particularly useful in computational chemistry studies aimed at understanding molecular interactions at an atomic level.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. Companies specializing in custom chemical manufacturing have incorporated it into their catalogues to meet the demand for specialized intermediates. Its versatility makes it suitable for both academic research and industrial applications, bridging the gap between laboratory discoveries and commercial products.

Looking ahead, future research on Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate may explore new synthetic pathways and applications. Advances in green chemistry principles could lead to more sustainable methods for producing this compound, reducing environmental impact while maintaining high efficiency. Additionally, its potential role in developing next-generation therapeutics remains an exciting area for exploration.

In conclusion, Ethyl 2-(3-bromopropyl)-6-mercaptobenzoate (CAS No. 1806657-87-3) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative treatments and advanced materials. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in shaping future advancements.